molecular formula C13H7N2NaO2 B1260711 1-Phenazinecarboxylic acid, sodium salt CAS No. 1144-02-1

1-Phenazinecarboxylic acid, sodium salt

Cat. No. B1260711
CAS RN: 1144-02-1
M. Wt: 246.2 g/mol
InChI Key: XSUIULHFJHHRFU-UHFFFAOYSA-M
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Description

1-Phenazinecarboxylic acid, sodium salt, also known as 1-Phenazinecarboxylic acid, sodium salt, is a useful research compound. Its molecular formula is C13H7N2NaO2 and its molecular weight is 246.2 g/mol. The purity is usually 95%.
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properties

CAS RN

1144-02-1

Product Name

1-Phenazinecarboxylic acid, sodium salt

Molecular Formula

C13H7N2NaO2

Molecular Weight

246.2 g/mol

IUPAC Name

sodium;phenazine-1-carboxylate

InChI

InChI=1S/C13H8N2O2.Na/c16-13(17)8-4-3-7-11-12(8)15-10-6-2-1-5-9(10)14-11;/h1-7H,(H,16,17);/q;+1/p-1

InChI Key

XSUIULHFJHHRFU-UHFFFAOYSA-M

SMILES

C1=CC=C2C(=C1)N=C3C=CC=C(C3=N2)C(=O)[O-].[Na+]

Canonical SMILES

C1=CC=C2C(=C1)N=C3C=CC=C(C3=N2)C(=O)[O-].[Na+]

Other CAS RN

1144-02-1

Related CAS

2538-68-3 (Parent)

synonyms

1-phenazinecarboxylic acid
1-phenazinecarboxylic acid, sodium salt
NRRL B-15132
phenazine-1-carboxylate
phenazine-1-carboxylic acid

Origin of Product

United States

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